Cas no 851949-68-3 (ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-68-3
• MF: C₂₄H₂₀FN₃O₅S
• MW: 481.496108055115
• CID: 5767464
• PubChem ID: 3598961
• Update Time: 2025-10-28

ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 851949-68-3
• AKOS024590231
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanoylamino)thieno[3,4-d]pyridazine-1-carboxylate
• AB00670396-01
• F0641-0346
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-fluorophenyl)-3,4-dihydro-4-oxo-5-[(1-oxo-2-phenoxypropyl)amino]-, ethyl ester
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C24H20FN3O5S/c1-3-32-24(31)20-18-13-34-22(26-21(29)14(2)33-17-7-5-4-6-8-17)19(18)23(30)28(27-20)16-11-9-15(25)10-12-16/h4-14H,3H2,1-2H3,(H,26,29)
• InChI Key： VNENZNYURNYZLY-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C(C)OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 481.11077008g/mol
• Monoisotopic Mass: 481.11077008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 11.47±0.20(Predicted)

Additional information on ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-68-3)

The compound ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-68-3) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thieno[3,4-d]pyridazine core, a 4-fluorophenyl group, and an ethyl carboxylate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 851949-68-3 has surged due to their versatility in drug design. The incorporation of a fluorophenyl group enhances the compound's bioavailability and metabolic stability, addressing key challenges in modern pharmacology. Additionally, the phenoxypropanamido side chain offers opportunities for structural optimization, a topic frequently searched in AI-driven drug development platforms. This aligns with industry trends favoring structure-activity relationship (SAR) studies to improve therapeutic efficacy.

From a synthetic chemistry perspective, ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exemplifies advancements in multi-component reactions and catalysis. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted techniques, both of which are trending topics in green chemistry forums. The compound's CAS No. 851949-68-3 is frequently queried in academic databases, reflecting its relevance in patent literature and experimental protocols.

Beyond pharmaceuticals, this compound's thienopyridazine scaffold has garnered attention in materials science, particularly for organic electronics. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors, a hot topic in renewable energy research. Users searching for "fluorinated heterocycles in OLEDs" or "biodegradable agrochemicals" may find this compound's profile particularly insightful, as it bridges gaps between disparate scientific domains.

Quality control and analytical characterization of 851949-68-3 typically involve HPLC-MS and NMR spectroscopy, techniques widely discussed in analytical chemistry communities. The compound's stability under various pH conditions—a common search query among formulation scientists—has been documented in several technical reports, emphasizing its suitability for extended shelf-life applications.

In conclusion, ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a convergence of cutting-edge chemical innovation and practical applications. Its CAS No. 851949-68-3 serves as a gateway to extensive research on fluorinated heterocycles, meeting the needs of both academic investigators and industrial R&D teams navigating the frontiers of molecular design.